Cas no 1018646-07-5 (2-(2-chloro-6-fluorophenyl)-1-methylpiperazine)

• Product Name: 2-(2-chloro-6-fluorophenyl)-1-methylpiperazine
• CAS No: 1018646-07-5
• MF: C₁₁H₁₄ClFN₂
• MW: 228.693665027618
• CID: 6180128
• PubChem ID: 82021261
• Update Time: 2025-06-11

2-(2-chloro-6-fluorophenyl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-1-methylpiperazine
• 1018646-07-5
• EN300-1981514

• Inchi： 1S/C11H14ClFN2/c1-15-6-5-14-7-10(15)11-8(12)3-2-4-9(11)13/h2-4,10,14H,5-7H2,1H3
• InChI Key： HTOVAMDOMRZGKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1CNCCN1C)F

Computed Properties

• Exact Mass: 228.0829543g/mol
• Monoisotopic Mass: 228.0829543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(2-chloro-6-fluorophenyl)-1-methylpiperazine

Introduction to 2-(2-chloro-6-fluorophenyl)-1-methylpiperazine (CAS No. 1018646-07-5)

2-(2-chloro-6-fluorophenyl)-1-methylpiperazine, identified by the CAS number 1018646-07-5, is a significant compound in the realm of pharmaceutical chemistry. This piperazine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and fluoro substituents on the aromatic ring enhances its pharmacological potential, making it a subject of considerable interest in medicinal chemistry research.

The compound's molecular framework, characterized by a piperazine ring linked to a chloro-substituted phenyl group and a fluoro-substituted phenyl group, contributes to its distinct chemical properties. Piperazine derivatives are well-documented for their role in modulating neurological and cardiovascular functions, owing to their ability to interact with multiple receptor systems. The specific substitution pattern in 2-(2-chloro-6-fluorophenyl)-1-methylpiperazine is believed to influence its binding affinity and selectivity, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological effects of this compound. Studies have indicated that derivatives of this nature may exhibit potential benefits in the treatment of neurological disorders, such as depression and anxiety. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, which are essential attributes for a drug candidate. Furthermore, the chloro group can serve as a pharmacophore that interacts with specific target proteins, modulating their activity.

One of the most compelling aspects of 2-(2-chloro-6-fluorophenyl)-1-methylpiperazine is its versatility as a building block in drug development. Researchers have leveraged its structural features to create novel analogs with enhanced pharmacological profiles. For instance, modifications at the piperazine nitrogen or the aromatic rings have led to compounds with improved solubility and reduced toxicity. These findings underscore the importance of this compound in the synthesis of next-generation therapeutics.

The synthesis of 2-(2-chloro-6-fluorophenyl)-1-methylpiperazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine and chlorine substituents necessitates specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient routes to this compound, making it more accessible for industrial applications. This accessibility is crucial for large-scale drug production and for conducting extensive preclinical studies.

Preclinical studies have begun to unravel the mechanisms by which 2-(2-chloro-6-fluorophenyl)-1-methylpiperazine exerts its effects. Initial findings suggest that it may interact with serotonin receptors, potentially leading to therapeutic effects similar to those observed with selective serotonin reuptake inhibitors (SSRIs). However, further research is needed to fully characterize its pharmacological activity and safety profile. Animal models have provided valuable insights into its behavioral effects, indicating potential applications in treating mood disorders.

The role of computational chemistry in studying 2-(2-chloro-6-fluorophenyl)-1-methylpiperazine cannot be overstated. Molecular modeling techniques have allowed researchers to predict how this compound might bind to biological targets at the atomic level. These predictions are invaluable for guiding experimental design and for identifying structural modifications that could improve its efficacy. The integration of experimental data with computational insights has accelerated the pace of drug discovery significantly.

As our understanding of neurological disorders continues to evolve, compounds like 2-(2-chloro-6-fluorophenyl)-1-methylpiperazine are poised to play a pivotal role in developing novel treatments. The unique combination of structural features makes it a promising candidate for further investigation. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical applications that benefit patients worldwide.

The future directions for research on 2-(2-chloro-6-fluorophenyl)-1-methylpiperazine include exploring its potential in combination therapies and investigating long-term effects. By understanding how this compound interacts with other molecules, researchers can develop synergistic treatments that enhance therapeutic outcomes. Additionally, long-term studies will provide critical data on safety and tolerability, which are essential for regulatory approval and clinical use.

In conclusion, 2-(2-chloro-6-fluorophenyl)-1-methylpiperazine (CAS No. 1018646-07-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated pharmacological potential make it a valuable asset in the search for new treatments for neurological disorders. As research continues to uncover more about its properties and applications, this compound is likely to remain at the forefront of drug development efforts.